Cas no 1596-19-6 (Phenol,2-cyclopentyl-6-methyl-)

Phenol,2-cyclopentyl-6-methyl- structure
1596-19-6 structure
Product Name:Phenol,2-cyclopentyl-6-methyl-
CAS No:1596-19-6
MF:C12H16O
MW:176.254843711853
CID:184831
PubChem ID:74135
Update Time:2025-04-19

Phenol,2-cyclopentyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-cyclopentyl-6-methyl-
    • 2-cyclopentyl-6-methylphenol
    • 6-cyclopentyl-o-cresol
    • DTXSID40166694
    • SCHEMBL466853
    • DYQPZDLXQPYGSU-UHFFFAOYSA-N
    • EINECS 216-479-6
    • NS00025198
    • 1596-19-6
    • Inchi: 1S/C12H16O/c1-9-5-4-8-11(12(9)13)10-6-2-3-7-10/h4-5,8,10,13H,2-3,6-7H2,1H3
    • InChI Key: DYQPZDLXQPYGSU-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC=CC=1C1CCCC1

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.051
  • Boiling Point: 232.1°Cat760mmHg
  • Flash Point: 103.1°C
  • Refractive Index: 1.56
  • PSA: 20.23
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.